Cas no 2172203-47-1 (tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate
• CAS No: 2172203-47-1
• MF: C₁₃H₂₄ClNO₄S
• MW: 325.851962089539
• CID: 6446752
• PubChem ID: 165533409
• Update Time: 2025-06-09

tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate
• tert-butyl N-[1-(chlorosulfonyl)-3-cyclopentylpropan-2-yl]carbamate
• EN300-1577672
• 2172203-47-1

• Inchi： 1S/C13H24ClNO4S/c1-13(2,3)19-12(16)15-11(9-20(14,17)18)8-10-6-4-5-7-10/h10-11H,4-9H2,1-3H3,(H,15,16)
• InChI Key： ITIAHLDSCFXIQG-UHFFFAOYSA-N
• SMILES： ClS(CC(CC1CCCC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 325.1114571g/mol
• Monoisotopic Mass: 325.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate (CAS No. 2172203-47-1)

The compound tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate (CAS No. 2172203-47-1) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentyl group and a chlorosulfonyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and its relevance in peptide synthesis and drug discovery.

One of the key reasons for the growing attention toward tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate is its versatility in organic transformations. The presence of the carbamate and chlorosulfonyl functional groups allows for selective reactivity, enabling chemists to design complex molecular architectures. This aligns with current trends in green chemistry and sustainable synthesis, where efficient and atom-economical reactions are highly sought after. Users searching for "advanced organic intermediates" or "building blocks for drug development" will find this compound particularly relevant.

In the context of modern pharmaceutical research, CAS No. 2172203-47-1 has garnered interest due to its potential applications in targeted drug delivery and enzyme inhibition. The cyclopentyl ring contributes to enhanced lipophilicity, which can improve membrane permeability—a critical factor in drug design. Additionally, the tert-butyl group offers steric protection, making the compound more stable under various reaction conditions. These properties are frequently discussed in forums and publications focusing on medicinal chemistry and bioconjugation techniques.

From a synthetic perspective, the compound's chlorosulfonyl group is a reactive handle that facilitates further derivatization. This feature is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. Researchers exploring "click chemistry applications" or "sulfonamide-based inhibitors" often encounter this compound as a key intermediate. Its compatibility with a wide range of coupling reagents and catalysts further enhances its utility in peptide bond formation and biomolecule labeling.

The safety and handling of tert-butyl N-1-(chlorosulfonyl)-3-cyclopentylpropan-2-ylcarbamate are also topics of interest. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. This aligns with broader industry concerns about chemical storage best practices and lab safety protocols, which are frequently searched by professionals in the field.

In summary, CAS No. 2172203-47-1 represents a compelling case study in the intersection of organic synthesis and pharmaceutical innovation. Its structural features and reactivity profile make it a valuable tool for researchers working on small-molecule therapeutics and bioconjugate vaccines. As the demand for precision medicine and tailored therapies grows, compounds like this will continue to play a pivotal role in advancing scientific discovery.